Cas no 137693-28-8 ((2S)-1-methyl-2-Pyrrolidineacetic acid)

(2S)-1-Methyl-2-pyrrolidineacetic acid is a chiral pyrrolidine derivative with a carboxylic acid functional group, offering utility as a building block in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis, particularly in the preparation of biologically active compounds. The methyl substitution at the nitrogen enhances stability while maintaining reactivity. The acetic acid moiety provides a versatile handle for further functionalization, such as amide coupling or esterification. This compound is often employed in the development of peptidomimetics, catalysts, and chiral auxiliaries. Its well-defined structure and consistent purity ensure reproducibility in research and industrial processes.

(2S)-1-methyl-2-Pyrrolidineacetic acid structure

137693-28-8 structure

Product Name:(2S)-1-methyl-2-Pyrrolidineacetic acid

CAS No:137693-28-8

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD19229170

CID:1105502

PubChem ID:14021871

Update Time:2025-06-06

(2S)-1-methyl-2-Pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-1-methyl-2-Pyrrolidineacetic acid
- (S)-2-(1-Methylpyrrolidin-2-yl)acetic acid
- SCHEMBL14077882
- 2-[(2S)-1-methylpyrrolidin-2-yl]acetic acid
- (S)-2-(1-methylpyrrolidin-2-yl)aceticacid
- EN300-816533
- AKOS006375506
- 137693-28-8
- MDL： MFCD19229170
- Inchi： 1S/C7H13NO2/c1-8-4-2-3-6(8)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
- InChI Key： WQGHBXNTZFIOSX-LURJTMIESA-N
- SMILES： OC(C[C@@H]1CCCN1C)=O

Computed Properties

Exact Mass: 143.09469
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.54

(2S)-1-methyl-2-Pyrrolidineacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D661608-1g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	1g	$980	2024-05-24
eNovation Chemicals LLC	D661608-5g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	5g	$1950	2024-05-24
eNovation Chemicals LLC	D661608-5g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	5g	$1950	2025-03-01
eNovation Chemicals LLC	D661608-1g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	1g	$980	2025-03-01
eNovation Chemicals LLC	D661608-1g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	1g	$980	2025-02-28
eNovation Chemicals LLC	D661608-5g	(S)-2-(1-methylpyrrolidin-2-yl)aceticacid	137693-28-8	95%	5g	$1950	2025-02-28